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Compound of Interest

Compound Name: PPM-3

Cat. No.: B12380543

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential guidance on the proper disposal procedures for
PPM-3, a potent and selective ERK5 Degrader (PROTAC®). Adherence to these protocols is
critical for minimizing environmental impact and safeguarding personnel.

Understanding PPM-3: Key Chemical Data

PPM-3 is a complex organic molecule used in cancer research to degrade ERK5.[1] A
summary of its key chemical properties is provided below.
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Chemical Name

(2S,4R)-1-((S)-2-(7-(4-(4-((5,11-Dimethyl-6-oxo-
6,11-dihydro-5H-benzo[e]pyrimido[5,4-b][1]
[2]diazepin-2-yl)amino)-3-
methoxyphenyl)piperazin-1-
yl)heptanamido)-3,3-dimethylbutanoyl)-4-
hydroxy-N-((S)-1-(4-(4-methylthiazol-5-
yl)phenyl)ethyl)pyrrolidine-2-carboxamide

Molecular Formula

C54H69N1106S

Molecular Weight 1000.28 g/mol
CAS Number 3032388-42-1
Appearance Solid

Storage Store at -20°C
Solubility Soluble in DMSO

Experimental Protocol: PPM-3 Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of

PPM-3 waste. This protocol is based on general best practices for the disposal of non-acutely

toxic, solid chemical waste. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and regulations.

Personnel Protective Equipment (PPE) Required:

o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

Procedure:

e Segregation:
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o Collect all solid waste contaminated with PPM-3 (e.g., pipette tips, microfuge tubes,
contaminated gloves, and paper towels) in a designated, clearly labeled hazardous waste
container.

o The container must be made of a material compatible with the waste and have a secure
lid.

o Do not mix PPM-3 waste with other waste streams, such as sharps, biological waste, or
liquid waste.

e Labeling:
o Label the hazardous waste container with the following information:

The words "Hazardous Waste"

s The full chemical name: "PPM-3"
= The CAS Number: "3032388-42-1"

» The primary hazard(s) (e.g., "Irritant,” "Handle with Care" - Note: Specific hazard
information should be confirmed with the Safety Data Sheet).

» The accumulation start date (the date the first item of waste is placed in the container).

The name and contact information of the principal investigator or laboratory supervisor.
e Storage:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area (SAA) within the laboratory.

o The SAA should be located at or near the point of generation and away from general
laboratory traffic.

o Ensure the storage area is secure and that incompatible chemicals are not stored nearby.

e Disposal Request:
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o Once the hazardous waste container is full, or before it has been in storage for the
maximum time allowed by your institution (typically 90 or 180 days), submit a chemical
waste pickup request to your institution's EHS department.

o Follow the specific procedures outlined by your EHS for waste pickup.

Logical Workflow for PPM-3 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of PPM-3 waste in a laboratory setting.
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PPM-3 Disposal Workflow
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Caption: Logical workflow for the disposal of solid PPM-3 waste.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must be
trained on their institution's specific chemical hygiene and waste disposal policies. Always refer
to the manufacturer's Safety Data Sheet (SDS) for PPM-3 and consult with your institution's
Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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